Cas no 2172480-24-7 (benzyl 1-(aminomethyl)-6,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: benzyl 1-(aminomethyl)-6,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 2172480-24-7
• MF: C₂₀H₂₄N₂O₄
• MW: 356.415565490723
• CID: 6455736
• PubChem ID: 165603416
• Update Time: 2025-05-20

benzyl 1-(aminomethyl)-6,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 1-(aminomethyl)-6,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• EN300-1599550
• 2172480-24-7

• Inchi： 1S/C20H24N2O4/c1-24-16-10-15-8-9-22(17(12-21)19(15)18(11-16)25-2)20(23)26-13-14-6-4-3-5-7-14/h3-7,10-11,17H,8-9,12-13,21H2,1-2H3
• InChI Key： FCMMSXVEQIPTJF-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC2CCN(C(=O)OCC3C=CC=CC=3)C(CN)C=21)OC

Computed Properties

• Exact Mass: 356.17360725g/mol
• Monoisotopic Mass: 356.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 74Ų

Additional information on benzyl 1-(aminomethyl)-6,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Benzyl 1-(aminomethyl)-6,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate: A Comprehensive Overview

The compound benzyl 1-(aminomethyl)-6,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate, identified by the CAS number 2172480-24-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities and structural versatility. The molecule's structure includes a benzyl group attached to a tetrahydroisoquinoline core, which is further substituted with methoxy groups at positions 6 and 8. The presence of an aminomethyl group at position 1 adds to its functional diversity.

Recent studies have highlighted the importance of isoquinoline derivatives in drug discovery. For instance, researchers have explored the potential of tetrahydroisoquinoline analogs as inhibitors of certain enzymes involved in neurodegenerative diseases. The substitution pattern in benzyl 1-(aminomethyl)-6,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate suggests that it could exhibit selective binding properties due to its methoxy groups and aminomethyl substituent. These groups are known to influence the molecule's solubility and bioavailability, making it a promising candidate for pharmacological studies.

The synthesis of this compound involves multi-step organic reactions. Starting from the corresponding isoquinoline derivative, chemists typically employ nucleophilic substitutions or coupling reactions to introduce the benzyl and methoxy groups. The introduction of the aminomethyl group requires precise control over reaction conditions to ensure optimal yields and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are used for characterization and quality control.

In terms of applications, benzyl 1-(aminomethyl)-6,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate has shown potential in the field of medicinal chemistry. Its structure resembles certain natural products that exhibit anti-inflammatory and antioxidant properties. Recent research has focused on its ability to modulate cellular signaling pathways involved in inflammation and oxidative stress. These findings suggest that it could serve as a lead compound for developing novel therapeutic agents.

The methoxy groups at positions 6 and 8 play a critical role in stabilizing the molecule's structure through conjugation effects. This stabilization enhances the compound's thermal stability and chemical reactivity. Additionally, the benzyl group contributes to the molecule's lipophilicity, which is essential for its absorption across biological membranes. The combination of these structural features makes this compound highly versatile for use in both academic research and industrial applications.

From an environmental perspective, understanding the degradation pathways of benzyl 1-(aminomethyl)-6,8-dimethoxy-1,2,3,4-tetrahydroisoquinoline-2-carboxylate is crucial for assessing its ecological impact. Recent studies have employed computational models to predict its biodegradation rates under various environmental conditions. These models suggest that the compound undergoes hydrolytic cleavage under specific pH conditions, leading to the formation of less complex byproducts.

In conclusion,benzyl 1-(aminomethyl)-6,8-dimethoxy-1,2,3,tetrahydroisoquinoline-2-carboxylate, with its unique structural features and functional groups,is a valuable compound with wide-ranging applications in chemistry and pharmacology.The ongoing research into its biological activities and chemical properties continues to uncover new opportunities for its use in drug development and material science.Further investigations into its synthesis optimization,safety profile,and large-scale production methods will undoubtedly enhance its practical utility in various industries.